Cas no 2227882-46-2 (rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227882-46-2
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5762048
• PubChem ID: 96242471
• Update Time: 2025-05-27

rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1791497
• 2227882-46-2
• rac-[(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropyl]methanamine
• rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C14H18N2/c1-14(2)11(8-15)13(14)10-3-4-12-9(7-10)5-6-16-12/h3-7,11,13,16H,8,15H2,1-2H3/t11-,13-/m0/s1
• InChI Key： IKJHCBJEGTYPDR-AAEUAGOBSA-N
• SMILES： NC[C@H]1[C@H](C2C=CC3=C(C=CN3)C=2)C1(C)C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227882-46-2)

Recent studies have highlighted the significance of rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227882-46-2) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine structure, has emerged as a promising candidate for therapeutic applications, particularly in neurological and psychiatric disorders. The indole moiety in its structure suggests potential interactions with serotonin receptors, which are critical targets for treating conditions such as depression and anxiety.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine. The research team employed in vitro and in vivo models to evaluate its binding affinity and functional activity at serotonin receptors (5-HT_1A, 5-HT_2A, and 5-HT_2C). Results indicated a high selectivity for the 5-HT_1A receptor, with an IC₅₀ of 12 nM, suggesting its potential as a selective serotonin modulator. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

Further investigations into the compound's mechanism of action revealed its ability to modulate downstream signaling pathways, such as the cAMP and ERK pathways, which are implicated in neuroplasticity and mood regulation. These findings were corroborated by behavioral assays in rodent models, where rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine demonstrated anxiolytic and antidepressant-like effects at doses as low as 1 mg/kg. Notably, the compound exhibited a reduced side-effect profile compared to traditional selective serotonin reuptake inhibitors (SSRIs), such as fluoxetine.

In addition to its neurological applications, rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine has been explored for its potential in oncology. A 2024 preprint study on bioRxiv reported its inhibitory effects on cancer cell proliferation, particularly in glioblastoma and breast cancer cell lines. The compound was found to induce apoptosis via the intrinsic mitochondrial pathway, with a notable downregulation of anti-apoptotic proteins such as Bcl-2. These preliminary results suggest a dual therapeutic potential, warranting further investigation in preclinical models.

Despite these promising findings, challenges remain in the clinical translation of rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine. Current research is focused on optimizing its synthetic route to improve yield and scalability. Recent advances in asymmetric synthesis have enabled the production of enantiomerically pure forms, which could enhance its therapeutic efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into Phase I clinical trials by 2025.

In conclusion, rac-(1R,3R)-3-(1H-indol-5-yl)-2,2-dimethylcyclopropylmethanamine represents a versatile scaffold with significant potential in both neurology and oncology. Its unique pharmacological profile and favorable safety data position it as a compelling candidate for further development. Future studies should prioritize elucidating its long-term effects and exploring combination therapies to maximize its therapeutic benefits.